2-(Aminomethyl)-4-(cyclohexyloxy)phenol

• Molecular Formula: C13H19NO2
• Molecular Weight: 221.29 g/mol
• IUPAC Name: 2-(aminomethyl)-4-cyclohexyloxyphenol
• InChI: InChI=1S/C13H19NO2/c14-9-10-8-12(6-7-13(10)15)16-11-4-2-1-3-5-11/h6-8,11,15H,1-5,9,14H2
• InChI Key: GTRDZZCRKAWYFG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OC2=CC(=C(C=C2)O)CN

Description

2-(Aminomethyl)-4-(cyclohexyloxy)phenol is a synthetic phenolic compound featuring an aminomethyl (–CH2NH2) group at the 2-position and a cyclohexyloxy (–O–C6H11) group at the 4-position of the phenol ring. For instance, cyclohexyl-substituted phenols are often studied for applications in pharmaceuticals, agrochemicals, and materials science due to their tunable hydrophobicity and steric effects .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Aminomethyl)-4-(cyclohexyloxy)phenol typically involves the following steps:

Formation of the Phenol Derivative: The starting material, 4-hydroxybenzaldehyde, undergoes a nucleophilic substitution reaction with cyclohexanol in the presence of an acid catalyst to form 4-(cyclohexyloxy)benzaldehyde.

Aminomethylation: The 4-(cyclohexyloxy)benzaldehyde is then subjected to reductive amination with formaldehyde and ammonia or an amine source to introduce the aminomethyl group, resulting in the formation of 2-(Aminomethyl)-4-(cyclohexyloxy)phenol.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity. The use of catalysts and solvents that are easily recoverable and recyclable is also common in industrial settings to minimize waste and reduce costs.

Chemical Reactions Analysis

Types of Reactions

2-(Aminomethyl)-4-(cyclohexyloxy)phenol can undergo various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones.

Reduction: The aminomethyl group can be reduced to form primary amines.

Substitution: The phenolic hydroxyl group can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Electrophilic aromatic substitution reactions often require catalysts such as aluminum chloride (AlCl3) or iron(III) chloride (FeCl3).

Major Products

Oxidation: Quinones and related compounds.

Reduction: Primary amines.

Substitution: Various substituted phenols depending on the electrophile used.

Scientific Research Applications

2-(Aminomethyl)-4-(cyclohexyloxy)phenol has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and as a probe for biochemical pathways.

Industry: It can be used in the production of polymers and other materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(Aminomethyl)-4-(cyclohexyloxy)phenol involves its interaction with various molecular targets, including enzymes and receptors. The aminomethyl group can form hydrogen bonds and ionic interactions with active sites, while the phenolic group can participate in redox reactions. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 2-(Aminomethyl)-4-(cyclohexyloxy)phenol with three key analogs identified in the evidence:

4-Amino-2-phenylphenol

• Molecular Formula: C12H11NO
• Substituents: Amino (–NH2) at 4-position, phenyl (–C6H5) at 2-position.
• Key Differences: Lacks the cyclohexyloxy group and aminomethyl functionality. The phenyl group increases aromaticity but reduces steric bulk compared to cyclohexyloxy.
• Applications: Phenyl-substituted phenols are often intermediates in dye synthesis or antioxidants, but specific uses for this compound are unclear.

4-Amino-2-cyclohexylphenol

• Molecular Formula: C12H17NO
• Substituents: Amino (–NH2) at 4-position, cyclohexyl (–C6H11) at 2-position.
• Physicochemical Properties: Higher molecular weight (191.27 g/mol) compared to phenyl analogs.
• Structural Impact : The absence of an ether bond may reduce metabolic stability compared to the target compound.

4-(trans-4-Heptylcyclohexyl)-phenol

• Molecular Formula : C19H30O
• Substituents: Heptyl chain (–C7H15) on the trans-4 position of the cyclohexyl group attached to phenol.
• Key Differences : The extended alkyl chain significantly increases hydrophobicity (molecular weight: 274.44 g/mol), making it suitable for applications requiring high lipid solubility, such as liquid crystal displays .
• Market Data : This compound has established industrial applications, with detailed handling and safety protocols available, unlike the target compound .

Structural and Functional Analysis

Substituent Effects on Bioactivity

• Aminomethyl Group: The –CH2NH2 moiety in the target compound may enhance hydrogen-bonding capacity and basicity compared to simple amino (–NH2) groups in analogs . This could improve interactions with biological targets, such as enzymes or receptors.
• Cyclohexyloxy vs.

Data Tables

Table 1. Comparative Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties
2-(Aminomethyl)-4-(cyclohexyloxy)phenol	C13H19NO2	221.30 (calculated)	–CH2NH2 (2), –O–C6H11 (4)	High H-bond potential, moderate lipophilicity
4-Amino-2-phenylphenol	C12H11NO	185.22	–NH2 (4), –C6H5 (2)	Aromatic, limited safety data
4-Amino-2-cyclohexylphenol	C12H17NO	191.27	–NH2 (4), –C6H11 (2)	Enhanced lipophilicity
4-(trans-4-Heptylcyclohexyl)-phenol	C19H30O	274.44	–C7H15 on cyclohexyl (trans-4)	Industrial use, high hydrophobicity